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Cat. No.: B15587447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lacto-N-fucopentaose V (LNFP V) is a neutral human milk oligosaccharide (HMO) that

belongs to the fucosylated class of these complex sugars. While research has highlighted the

significant biological activities of other fucosylated HMOs, such as Lacto-N-fucopentaose I

(LNFP I) and Lacto-N-fucopentaose III (LNFP III), detailed functional studies and established

protocols specifically for LNFP V are not yet widely available in peer-reviewed literature. The

structural differences between these isomers likely result in distinct biological functions.

These application notes provide a summary of commercially available sources for purified

LNFP V and offer generalized experimental protocols based on methodologies used for

studying its isomers. These protocols can serve as a starting point for researchers investigating

the biological activities of LNFP V.

Commercial Sources of Purified Lacto-N-
fucopentaose V
A variety of commercial vendors supply high-purity Lacto-N-fucopentaose V for research

purposes. Available forms include the purified oligosaccharide as well as versions conjugated

to proteins or functionalized with linkers for use in a range of applications.
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Supplier Product Description Available Formats

Elicityl
Lacto-N-fucopentaose V

(>80% NMR)

Purified powder, conjugated to

KLH, BSA, OVA, functionalized

with biotin, fluorescein, DBCO,

and attached to affinity

chromatography gels.[1]

MedchemExpress Lacto-N-fucopentaose V
Purified powder for research

use only.[2]

BioCat Lacto-N-fucopentaose V Purified powder.

TargetMol Lacto-N-fucopentaose V Purified powder.

Biosynth Lacto-N-fucopentaose V Purified powder.

Potential Biological Activities and Applications
(Inferred from Isomers)
While direct evidence for LNFP V is limited, studies on its isomers, LNFP I and LNFP III,

suggest potential areas of investigation for LNFP V:

Immunomodulation: LNFP I and LNFP III have been shown to modulate immune responses.

LNFP I can decrease the proliferation of mononuclear cells and alter cytokine production,

specifically reducing IL-12 and IFN-γ while increasing IL-10.[3] LNFP III has been observed

to shift the immune response towards a Th2 profile and exhibit anti-inflammatory properties.

These effects suggest that LNFP V could also play a role in regulating immune cell function

and cytokine secretion.

Antiviral and Antimicrobial Activity: LNFP I has demonstrated both antiviral and antibacterial

properties.[4] It is plausible that LNFP V may also have a role in host defense against

pathogens.

Gut Microbiota Modulation: LNFP I is known to influence the composition of the gut

microbiota.[4] As a non-digestible oligosaccharide, LNFP V is likely to be fermented by gut

bacteria and could selectively promote the growth of beneficial microbes.
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Experimental Protocols
The following are generalized protocols that can be adapted for the investigation of Lacto-N-
fucopentaose V.

Protocol 1: In Vitro Immunomodulatory Effects on
Human Peripheral Blood Mononuclear Cells (PBMCs)
This protocol is designed to assess the effect of LNFP V on the proliferation and cytokine

production of human PBMCs.

1. Materials:

Purified Lacto-N-fucopentaose V

Ficoll-Paque PLUS

RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-

streptomycin

Lipopolysaccharide (LPS) from E. coli

Cell proliferation dye (e.g., CFSE)

Human cytokine ELISA kits (e.g., for IL-10, IL-12, IFN-γ, TNF-α)

96-well cell culture plates

2. Methodology:

PBMC Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density

gradient centrifugation.

Cell Staining (for proliferation): Label PBMCs with a cell proliferation dye like CFSE

according to the manufacturer's instructions.

Cell Seeding: Seed the labeled PBMCs in a 96-well plate at a density of 2 x 10^5 cells/well in

complete RPMI-1640 medium.
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Treatment:

Prepare stock solutions of LNFP V in sterile PBS or culture medium.

Add LNFP V to the wells at a range of concentrations (e.g., 1, 10, 50, 100 µg/mL).

Include control groups: untreated cells, cells treated with a vehicle control, and cells

stimulated with LPS (e.g., 100 ng/mL) in the presence or absence of LNFP V.

Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 72-96 hours.

Analysis:

Proliferation: Harvest the cells and analyze CFSE dilution by flow cytometry.

Cytokine Production: Collect the culture supernatants and measure the concentrations of

various cytokines using ELISA kits.

Protocol 2: Assessment of NF-κB Signaling Pathway
Activation
This protocol outlines a method to determine if LNFP V modulates the NF-κB signaling pathway

in a macrophage-like cell line (e.g., RAW 264.7 or THP-1).

1. Materials:

Purified Lacto-N-fucopentaose V

RAW 264.7 or THP-1 cells

DMEM or RPMI-1640 medium with 10% FBS and 1% penicillin-streptomycin

Lipopolysaccharide (LPS)

Reagents for Western blotting (antibodies against p65, phospho-p65, IκBα) or an NF-κB

reporter assay system.

24-well cell culture plates
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2. Methodology:

Cell Seeding: Seed RAW 264.7 or PMA-differentiated THP-1 cells in a 24-well plate and

allow them to adhere overnight.

Pre-treatment: Pre-treat the cells with various concentrations of LNFP V for 1-2 hours.

Stimulation: Stimulate the cells with LPS (e.g., 100 ng/mL) for a predetermined time (e.g.,

30-60 minutes).

Cell Lysis: Wash the cells with cold PBS and lyse them with an appropriate lysis buffer.

Analysis:

Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a membrane,

and probe with antibodies to detect the phosphorylation of p65 and the degradation of

IκBα.

Reporter Assay: If using a reporter cell line, measure the reporter gene activity (e.g.,

luciferase) according to the manufacturer's protocol.
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Signaling Pathway Diagram
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Caption: Hypothesized NF-κB signaling pathway potentially modulated by LNFP V.
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Experimental Workflow Diagram
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Caption: Workflow for in vitro analysis of LNFP V on PBMCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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